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Compound of Interest

Compound Name: ZD7288

Cat. No.: B1198481 Get Quote

These application notes provide a detailed protocol for the preparation, storage, and handling

of stock solutions of ZD7288, a selective blocker of hyperpolarization-activated cyclic

nucleotide-gated (HCN) channels.[1][2][3] These protocols are intended for researchers,

scientists, and drug development professionals utilizing ZD7288 in their experiments.

Quantitative Data Summary
The following table summarizes the key quantitative information for ZD7288. Note that the

molecular weight can be batch-specific due to hydration, which will affect the solvent volumes

required for preparing stock solutions. Always refer to the Certificate of Analysis for batch-

specific data.

Property Value Source(s)

Molecular Weight (M.Wt) 292.81 g/mol (typical) [2][3]

Formula C₁₅H₂₁ClN₄ [3]

CAS Number 133059-99-1 [3]

Max Solubility in Water 29.28 mg/mL (100 mM) [2]

Max Solubility in DMSO 29.28 mg/mL (100 mM)

Purity ≥98% (by HPLC)

Appearance White to off-white solid [3]
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Experimental Protocols
This section provides a detailed methodology for preparing a ZD7288 stock solution.

Materials and Equipment
ZD7288 powder

Dimethyl sulfoxide (DMSO), anhydrous

Sterile deionized water

Vortex mixer

Calibrated analytical balance

Sterile microcentrifuge tubes or cryovials

Pipettes and sterile filter tips

Personal Protective Equipment (PPE): safety glasses, gloves, lab coat

Safety Precautions
ZD7288 is a potent pharmacological agent. Handle with care and avoid direct contact with

skin and eyes.

Wear appropriate PPE, including a lab coat, gloves, and safety glasses, during handling and

preparation.

Work in a well-ventilated area or a chemical fume hood.

Refer to the Safety Data Sheet (SDS) for comprehensive safety information.

Preparation of a 10 mM ZD7288 Stock Solution in DMSO
This protocol describes the preparation of 1 mL of a 10 mM stock solution. Adjust volumes as

needed for different concentrations or volumes.
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Equilibration: Allow the ZD7288 vial to equilibrate to room temperature before opening to

prevent condensation.

Weighing: Accurately weigh out 2.93 mg of ZD7288 powder using a calibrated analytical

balance.

Dissolution:

Add the weighed ZD7288 to a sterile microcentrifuge tube.

Add 1 mL of anhydrous DMSO to the tube.

Cap the tube securely.

Mixing: Vortex the solution until the ZD7288 is completely dissolved. Gentle warming to 37°C

and sonication can be used to aid dissolution if necessary.[4]

Aliquotting: Dispense the stock solution into smaller, single-use aliquots in sterile

microcentrifuge tubes or cryovials. This minimizes freeze-thaw cycles.

Storage: Store the aliquots at -20°C.[1][2][5]

Note on Water as a Solvent: ZD7288 is also soluble in water up to 100 mM.[2] For experiments

where DMSO may interfere, sterile deionized water can be used as the solvent following the

same procedure. One study specifically mentions dissolving ZD7288 in distilled water to make

a 20 mM stock solution.[5]

Storage and Stability
Stock Solutions: Following reconstitution, it is recommended to aliquot the stock solution and

freeze it at -20°C.[1][5] Stock solutions are stable for up to 3 months at -20°C when prepared

in DMSO or water.[1] Some suppliers suggest that solutions can be stored at -20°C for up to

one month.[2]

Solid Compound: Store the solid ZD7288 desiccated at +4°C and protected from light.[1]

Signaling Pathways and Experimental Workflows
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ZD7288 Mechanism of Action
ZD7288 is a potent blocker of hyperpolarization-activated cyclic nucleotide-gated (HCN)

channels, which are crucial for regulating pacemaker activity in the heart and brain.[1] By

blocking these channels, ZD7288 inhibits the "funny" current (If) in the sinoatrial node and the

Ih current in central neurons.[2] It is important to note that some studies have shown that

ZD7288 can also block Na⁺ currents, challenging its selectivity for HCN channels.[1][6][7]
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Caption: Mechanism of ZD7288 action on HCN channels.

Experimental Workflow for Stock Solution Preparation
The following diagram illustrates the logical flow of the experimental protocol for preparing a

ZD7288 stock solution.
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Caption: Workflow for preparing ZD7288 stock solution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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